[(Undecan-2-yl)selanyl]benzene

• CAS No.: 61539-86-4
• Molecular Formula: C17H28Se
• Molecular Weight: 311.4 g/mol
• IUPAC Name: undecan-2-ylselanylbenzene
• InChI: InChI=1S/C17H28Se/c1-3-4-5-6-7-8-10-13-16(2)18-17-14-11-9-12-15-17/h9,11-12,14-16H,3-8,10,13H2,1-2H3
• InChI Key: CSUBCMZIKQAUGU-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCC(C)[Se]C1=CC=CC=C1

Description

[(Undecan-2-yl)selanyl]benzene is an organoselenium compound characterized by a benzene ring substituted with a selenium-containing undecane chain at the second carbon. Organoselenium analogs, such as aryl selenides and selenoethers, are often investigated for their electronic behavior, stability under irradiation, and therapeutic applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(Undecan-2-yl)selanyl]benzene typically involves the reaction of an appropriate selenide precursor with an alkyl halide. One common method is the reaction of sodium selenide with 2-bromoundecane in the presence of a suitable solvent, such as dimethylformamide (DMF), under reflux conditions. The reaction proceeds via nucleophilic substitution, resulting in the formation of [(Undecan-2-yl)selanyl]benzene.

Industrial Production Methods

Industrial production of [(Undecan-2-yl)selanyl]benzene may involve similar synthetic routes but on a larger scale. The process would typically be optimized for yield and purity, with careful control of reaction conditions and purification steps to ensure the desired product is obtained efficiently.

Chemical Reactions Analysis

Types of Reactions

[(Undecan-2-yl)selanyl]benzene can undergo various chemical reactions, including:

Oxidation: The selenium atom can be oxidized to form selenoxide or selenone derivatives.

Reduction: Reduction reactions can convert selenoxides back to selenides.

Substitution: The benzene ring can undergo electrophilic aromatic substitution reactions, such as nitration, sulfonation, and halogenation.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are used.

Substitution: Electrophilic aromatic substitution reactions typically require reagents like nitric acid (HNO₃) for nitration, sulfuric acid (H₂SO₄) for sulfonation, and halogens (Cl₂, Br₂) for halogenation.

Major Products Formed

Oxidation: Selenoxides and selenones.

Reduction: Regeneration of the selenide.

Substitution: Various substituted benzene derivatives, depending on the specific reaction conditions and reagents used.

Scientific Research Applications

[(Undecan-2-yl)selanyl]benzene has several applications in scientific research:

Chemistry: Used as a precursor in the synthesis of more complex organoselenium compounds.

Biology: Investigated for its potential antioxidant properties and ability to modulate redox processes.

Medicine: Explored for its potential anticancer, antimicrobial, and antioxidant activities.

Industry: Utilized in the development of materials with unique electronic and optical properties.

Mechanism of Action

The mechanism of action of [(Undecan-2-yl)selanyl]benzene involves its ability to participate in redox reactions, modulating oxidative stress within biological systems. The selenium atom can undergo reversible oxidation and reduction, allowing it to interact with various molecular targets, including enzymes involved in redox regulation. This redox activity is crucial for its potential therapeutic effects, such as antioxidant and anticancer properties .

Comparison with Similar Compounds

Comparison with Similar Organoselenium Compounds

Structural and Functional Comparisons

3-[(4-Chlorophenyl)selanyl]-1-methyl-1H-indole (CMI)

• Structure : Combines an indole scaffold with a 4-chlorophenylselanyl group.
• Biological Activity : Demonstrated antidepressant-like effects in murine models by modulating stress-induced depressive behaviors via CAMK signaling pathways .
• Key Difference : Unlike [(Undecan-2-yl)selanyl]benzene, CMI’s indole core and chlorine substituent enhance its interaction with neurological targets.

4-((4-Bromobenzyl)selanyl)aniline

• Structure : Features an aniline group linked to a 4-bromobenzylselanyl moiety.
• Synthesis : Produced via reduction of diselanediyldianiline followed by bromobenzyl substitution (85% yield) .
• Applications : Exhibits cytotoxicity against oligodendrocytes and redox-modulating properties, as shown by H₂-DCFDA assays .
• Key Difference : The bromine atom and aniline group confer distinct electronic properties compared to the aliphatic undecane chain in [(Undecan-2-yl)selanyl]benzene.

Electronic and Reactivity Profiles

• Energy Dependence: For benzene, cation/anion yields peak at 500 eV and decline at higher energies due to DD dominance . Thickness Dependence: Ion yields vary nonlinearly with film thickness (0.5–12 monolayers), suggesting substrate-mediated effects .

Table 1: Comparative Properties of Organoselenium Compounds

Compound	Core Structure	Key Substituents	Biological Activity	Synthesis Yield
[(Undecan-2-yl)selanyl]benzene	Benzene	Undecan-2-ylselanyl	Not reported	Not reported
CMI	Indole	4-Chlorophenylselanyl	Antidepressant	High (~85%)
4-((4-Bromobenzyl)selanyl)aniline	Aniline	4-Bromobenzylselanyl	Cytotoxic, redox-active	85%